Cas no 1435-48-9 (2,4-Dichlorofluorobenzene)

• Product Name: 2,4-Dichlorofluorobenzene
• CAS No: 1435-48-9
• MF: C₆H₃Cl₂F
• MW: 164.992423295975
• MDL: MFCD00000580
• CID: 41357
• PubChem ID: 123112
• Update Time: 2025-05-22

2,4-Dichlorofluorobenzene Chemical and Physical Properties

Names and Identifiers

• 2,4-Dichloro-1-fluorobenzene
• 1,3-Dichloro-4-fluorobenzene
• 1,3-Dichlorofluorobenzene
• 2,4-Dichlorofluorobenzene
• 1-F-2,4-C6H3Cl2
• 2,4-Dichlor-1-fluor-benzol
• 2,4-Dichloro-1-fluor
• 2,4-dichloro-1-fluoro-benzene
• Benzene,2,4-dichloro-1-fluoro
• DCFB 2,4-Dichlorofluorobenzen
• 2,4-Dichlorofluobenzene
• 2,4- twochlorofluorobenzene
• Benzene,2,4-dichloro-1-fluoro-
• 2,4-Dichlorofluorobenzene99%
• 2,4-Dichlorofluorobenzene 99%
• Benzene, 2,4-dichloro-1-fluoro-
• dcfb
• BDJZCCWUSOZUQG-UHFFFAOYSA-N
• PubChem2312
• 2,4-dichloro fluorobenzene
• 2,4-dichloro-fluorobenzene
• 2,4-dichloro fluoro benzene
• 1,3-dichloro4-fluorobenzene
• KSC490M8P
• 2,4-dichloro 1-fluorobenzene
• PARAGOS 390180
• J-503892
• AMY3836
• BCP24451
• CS-W010825
• 1435-48-9
• BDJZCCWUSOZUQG-UHFFFAOYSA-
• EN300-21377
• A808085
• InChI=1/C6H3Cl2F/c7-4-1-2-6(9)5(8)3-4/h1-3H
• 2,4-Dichloro-1-fluorobenzene, 99%
• MFCD00000580
• 2,4-Dichloro-1-fluorobenzene #
• FT-0610058
• CHEMBL2263223
• SCHEMBL530773
• NS00006153
• DTXSID30162443
• FS-4032
• D2059
• EC 406-160-1
• AKOS005762927
• DB-019913
• 2,4-Dichlorofluorobenzene;1,3-Dichloro-4-fluorobenzene
• 406-160-1
• 604-366-8
• DTXCID5084934

• MDL： MFCD00000580
• Inchi： 1S/C6H3Cl2F/c7-4-1-2-6(9)5(8)3-4/h1-3H
• InChI Key： BDJZCCWUSOZUQG-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=C(C=1)Cl)F
• BRN： 2500791

Computed Properties

• Exact Mass: 163.96000
• Monoisotopic Mass: 163.959584
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 97.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 0
• Surface Charge: 0
• Tautomer Count: nothing

Experimental Properties

• Color/Form: Colorless Transparent Liquid
• Density: 1.409
• Melting Point: -23 ºC
• Boiling Point: 173°C
• Flash Point: 36 ºC
• Refractive Index: 1.5235-1.5255
• Water Partition Coefficient: Insoluble
• PSA: 0.00000
• LogP: 3.13250
• Solubility: Insoluble in water, it can be miscible with benzene, toluene, acetone, ethanol, dichloromethane, ethyl acetate, cyclohexane and other organic solvents.

2,4-Dichlorofluorobenzene Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H302,H315,H373,H411
• Warning Statement： P273
• Hazardous Material transportation number：UN 1993 3/PG 3
• WGK Germany：3
• Hazard Category Code： R10;R22;R38;R48/20/22;R51/53
• Safety Instruction： S36/37-S61-S16
• Hazardous Material Identification：
• Packing Group：III
• Hazard Level：9
• Risk Phrases：R10; R22; R38; R48/20/22; R51/53
• Packing Group：III
• Safety Term：9
• HazardClass：3
• PackingGroup：III
• Storage Condition：Sealed in dry,Room Temperature(BD66774)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic Halides

Additional information on 2,4-Dichlorofluorobenzene

2,4-Dichlorofluorobenzene: A Comprehensive Overview

2,4-Dichlorofluorobenzene (CAS No. 1435-48-9) is a chemical compound with the molecular formula C6H3Cl2F. It belongs to the family of chlorofluorobenzenes and is widely recognized for its unique chemical properties and applications in various industries. This compound is characterized by its high stability, reactivity, and versatility, making it a valuable component in numerous chemical processes.

The structure of 2,4-dichlorofluorobenzene consists of a benzene ring with two chlorine atoms at the 2 and 4 positions and a fluorine atom at the para position. This arrangement imparts the compound with distinct electronic properties, enabling it to participate in a wide range of chemical reactions. Recent studies have highlighted its role as an intermediate in the synthesis of advanced materials, such as high-performance polymers and specialty chemicals.

One of the most notable applications of 2,4-dichlorofluorobenzene is in the pharmaceutical industry. Researchers have demonstrated its potential as a building block for synthesizing complex drug molecules. For instance, a 2023 study published in *Journal of Medicinal Chemistry* explored its use in developing novel antiviral agents with enhanced efficacy. The compound's ability to undergo nucleophilic aromatic substitution reactions has been instrumental in these advancements.

In addition to pharmaceuticals, 2,4-dichlorofluorobenzene finds extensive use in agrochemicals. Its role as an intermediate in the synthesis of pesticides and herbicides has been well-documented. A recent breakthrough reported in *Green Chemistry* highlighted its application in creating eco-friendly agricultural chemicals that minimize environmental impact while maintaining high efficiency.

The environmental impact of 2,4-dichlorofluorobenzene has also been a subject of intense research. Studies conducted by environmental scientists have focused on its biodegradation pathways and potential toxicity to aquatic life. According to a 2023 report by the European Chemicals Agency (ECHA), the compound exhibits moderate biodegradability under aerobic conditions, which is a positive indicator for its safe disposal.

From a synthetic chemistry perspective, 2,4-dichlorofluorobenzene serves as a versatile starting material for various transformations. Its ability to undergo electrophilic substitution reactions has been leveraged in the synthesis of aromatic heterocycles, which are critical components in modern drug discovery. A 2023 paper in *Organic Process Research & Development* detailed its use in developing scalable synthesis routes for complex molecules.

Moreover, 2,4-dichlorofluorobenzene has shown promise in materials science applications. Researchers have explored its potential as a precursor for synthesizing advanced materials such as graphene derivatives and carbon nanotubes. A study published in *Nature Communications* demonstrated that the compound can be used to functionalize carbon nanotubes, enhancing their electronic properties for use in next-generation electronics.

In terms of safety and handling, 2,4-dichlorofluorobenzene requires standard precautions typical for chlorinated aromatic compounds. Proper ventilation and personal protective equipment are recommended during handling to minimize exposure risks. Occupational exposure limits have been established based on comprehensive toxicological studies conducted over the past decade.

Looking ahead, ongoing research into 2,4-dichlorofluorobenzene continues to uncover new applications and improve existing processes. Collaborative efforts between academia and industry are expected to drive further innovations, particularly in sustainable chemistry and green manufacturing.